Cas no 756842-42-9 (N-5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl-N'-(4-fluorophenyl)urea)

• Product Name: N-5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl-N'-(4-fluorophenyl)urea
• CAS No: 756842-42-9
• MF: C₁₇H₁₅FN₄O₃
• MW: 342.324406862259
• CID: 5049780
• Update Time: 2025-05-20

N-5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl-N'-(4-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-(4-fluorophenyl)urea
• 1-[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-(4-fluorophenyl)urea
• N-[5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl]-N'-(4-fluorophenyl)urea
• Z44571926
• N-5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl-N'-(4-fluorophenyl)urea

• Inchi： 1S/C17H15FN4O3/c1-2-24-14-9-3-11(4-10-14)15-21-22-17(25-15)20-16(23)19-13-7-5-12(18)6-8-13/h3-10H,2H2,1H3,(H2,19,20,22,23)
• InChI Key： VWBMBHNBVAPGIE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(NC1=NN=C(C2C=CC(=CC=2)OCC)O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 426
• XLogP3: 2.7
• Topological Polar Surface Area: 89.3

Additional information on N-5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl-N'-(4-fluorophenyl)urea

N-5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl-N'-(4-fluorophenyl)urea (CAS No. 756842-42-9): A Comprehensive Overview

N-5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl-N'-(4-fluorophenyl)urea (CAS No. 756842-42-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This urea derivative belongs to a class of compounds known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The compound's unique structure and functional groups make it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of N-5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl-N'-(4-fluorophenyl)urea features an oxadiazole ring and a urea linkage, which are key functional groups responsible for its biological activity. The ethoxy and fluorophenyl substituents further enhance the compound's pharmacological properties by modulating its solubility, stability, and binding affinity to target proteins. These structural features have been extensively studied in recent years to understand their impact on the compound's efficacy and selectivity.

Recent studies have highlighted the potential of N-5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl-N'-(4-fluorophenyl)urea as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that the compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, N-5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl-N'-(4-fluorophenyl)urea has shown promise in antiviral research. Studies have reported that the compound possesses potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves inhibiting viral replication by interfering with key viral enzymes or host cell receptors. This broad-spectrum antiviral activity makes the compound an attractive candidate for developing new antiviral therapies.

In addition to its anti-inflammatory and antiviral properties, N-5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl-N'-(4-fluorophenyl)urea has also been investigated for its anticancer potential. Preclinical studies have shown that the compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been found to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. These findings indicate that the compound could be developed as a novel anticancer agent with a unique mechanism of action.

The pharmacokinetic properties of N-5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl-N'-(4-fluorophenyl)urea have also been studied to assess its suitability for clinical use. In animal models, the compound has demonstrated favorable pharmacokinetic profiles with good oral bioavailability and a reasonable half-life. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects in patients.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of N-5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl-N'-(4-fluorophenyl)urea in human subjects. Early results from phase I trials have shown promising outcomes with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl-N'-(4-fluorophenyl)urea (CAS No. 756842-42-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments for inflammatory diseases, viral infections, and cancer.